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Compound of Interest

Compound Name: Irbesartan hydrochloride

Cat. No.: B1672175

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics and
bioavailability of irbesartan hydrochloride, an angiotensin Il receptor antagonist. The
information is curated to support research, development, and clinical understanding of this
important therapeutic agent. All quantitative data are summarized in structured tables for ease
of comparison, and detailed experimental methodologies are provided.

Executive Summary

Irbesartan is an orally active antihypertensive agent that selectively blocks the AT1 angiotensin
Il receptor. Its pharmacokinetic profile is characterized by rapid and complete absorption, a
high degree of protein binding, and a dual route of elimination. The absolute bioavailability of
irbesartan is high and is not affected by food, which offers a distinct clinical advantage. This
document delves into the absorption, distribution, metabolism, and excretion (ADME) of
irbesartan, supported by quantitative data and detailed experimental protocols.

Pharmacokinetics of Irbesartan

Irbesartan exhibits linear pharmacokinetics over the therapeutic dose range.[1] Steady-state
plasma concentrations are typically achieved within three days of initiating once-daily dosing,
with limited and clinically insignificant accumulation observed upon repeated administration.[1]

[2]
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Absorption

Oral absorption of irbesartan is both rapid and complete, with an average absolute
bioavailability ranging from 60% to 80%.[2][3][4][5][6][7][8][9][10][11][12][13] Peak plasma
concentrations (Cmax) are generally reached between 1.5 to 2 hours after oral administration.
[213][518IIO][14][13][15][16][17] A key clinical feature of irbesartan is that its bioavailability is
not affected by the presence of food.[2][3][5][9][14][10][13][18]

Distribution

Irbesartan is approximately 90% bound to plasma proteins, primarily aloumin and al-acid
glycoprotein, with negligible binding to cellular components of the blood.[1][5][6][12][17][18][19]
[20] The average volume of distribution at steady state is between 53 and 93 liters.[1][4][5][6]
[12][18][19][20] Animal studies indicate that irbesartan crosses the blood-brain barrier and the
placenta to a weak extent.[1][6][21][19] It is also secreted at low concentrations in the milk of
lactating rats.[1][2][6][21][19]

Metabolism

Irbesartan is metabolized in the liver via glucuronide conjugation and oxidation.[1][7] The
primary cytochrome P450 isoenzyme responsible for the oxidation of irbesartan is CYP2C9.[3]
[16][17][20][22][23][24][25][26][27] Metabolism by CYP3A4 is considered negligible.[3][16][19]
[22][23][25][27] Irbesartan itself is an orally active agent and does not require biotransformation
into an active form.[1][2][3][5][10][22] Following administration of radiolabeled irbesartan, over
80% of the circulating plasma radioactivity is attributable to the unchanged parent drug.[1][3][4]
[20] The main circulating metabolite is an inactive irbesartan glucuronide, which accounts for
approximately 6% of the circulating drug.[3]

EXxcretion

Irbesartan and its metabolites are eliminated through both biliary and renal routes.[3][4][7][10]
[11][17] Approximately 20% of an administered dose is recovered in the urine, with the
remainder excreted in the feces.[3][4][11] Less than 2% of the dose is excreted in the urine as
unchanged irbesartan.[11] The total plasma clearance is in the range of 157 to 176 mL/min,
and the renal clearance is approximately 3.0 to 3.5 mL/min.[1][4][5][6][11][17][21] The terminal
elimination half-life of irbesartan averages between 11 and 15 hours.[1][2][3][5][71[8][9][14][11]
[17][18] Irbesartan is not removed by hemodialysis.[1][2][3][7]
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Bioavailability of Irbesartan

The absolute oral bioavailability of irbesartan is consistently reported to be in the range of 60%
to 80%.[2][3][41[51[6][71[8I[9][10][11][12][13] This high bioavailability contributes to its
predictable therapeutic effect.

Data Presentation

: &)

AUC Half-life
Dose Cmax (pg/mL) Tmax (hours)

(ng-hrimL) (hours)
150 mg 19+04 15 9.7+3.0 167
300 mg 29+0.9 1.5 20.0+5.2 14+7
600 mg 49+1.2 15 32.6+11.9 14+8

Data compiled from DrugBank Online.[18]

Pharmacokinetic Parameters of Irbesartan (Multiple

Doses)

AUC Half-life
Dose Cmax (pg/mL) Tmax (hours)

(ng-hrimL) (hours)
150 mg 20404 15 9.3+3.0 11+4
300 mg 3.3+0.8 2.0 19.8+5.8 115
600 mg 4.4 +0.7 15 31.9+9.7 157
900 mg 5621 1.8 34.2+9.3 14+6

Data compiled from DrugBank Online.[18]

Key Pharmacokinetic Properties of Irbesartan
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Parameter Value

Absolute Bioavailability 60% - 80%[2][3]A1SI6I 711N L0l L 1][12][13]
Protein Binding ~90%[1][5][6][12][1 7][18][19][20]

Volume of Distribution (Vd) 53 - 93 L[1][4][5][6][12][18][19][20]

Terminal Half-life (tv2) 11 - 15 hours[L][2131EI 718N L4l L[ 1 7][18]
Time to Peak Concentration (Tmax) 1.5 - 2 hours[2][31[5]8NN L4113 15][16][17]
Total Plasma Clearance 157 - 176 mU/min[L][4]5][6][1L][17][21]

Renal Clearance 3.0 - 3.5 mL/min[1][4][5][6][11][17][21]

Experimental Protocols
Absolute Bioavailability Study

A typical absolute bioavailability study for irbesartan involves a randomized, two-way crossover
design in healthy male volunteers.[4]

» Study Design: Subjects receive a single intravenous (IV) infusion of [14C] irbesartan and a
single oral dose of [14C] irbesartan solution or capsule, with a washout period between
treatments.[4]

e Dosing: For example, a 50 mg dose as a 30-minute IV infusion and a 50 mg or 150 mg oral
solution or capsule.[4]

o Sample Collection: Blood samples are collected at predetermined intervals (e.g., pre-dose,
and at various time points up to 168 hours post-dose for IV administration and up to 96 hours
for oral administration).[28] Urine and feces are also collected for an extended period to
determine routes of excretion.[4][28]

» Analytical Method: Plasma and urine concentrations of irbesartan and its metabolites are
determined using a validated analytical method, such as high-performance liquid
chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS/MS).[17][29]
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o Pharmacokinetic Analysis: Pharmacokinetic parameters including Cmax, Tmax, AUC, half-
life, total body clearance, and renal clearance are calculated from the plasma concentration-
time data. Absolute bioavailability is calculated as (AUCoral / AUCIV) x (DoselV / Doseoral).

Bioequivalence Study

Bioequivalence studies for irbesartan tablets are typically conducted as single-dose,
randomized, two-way crossover studies in healthy volunteers.[29]

o Study Design: Subjects receive a single oral dose of a test formulation and a reference
formulation of irbesartan tablets, with a washout period (e.g., one week) between the two
treatments.[29]

e Dosing: A single 300 mg tablet of the test and reference products.[29]

o Sample Collection: Blood samples are collected at specified time points (e.g., pre-dose, and
at various intervals up to 72 hours post-dose).[28][29]

» Analytical Method: Plasma concentrations of irbesartan are quantified using a validated
HPLC or LC-MS/MS method.[17][29]

 Statistical Analysis: The primary pharmacokinetic parameters (Cmax, AUCO-t, and AUCO0-o)
are statistically analyzed using analysis of variance (ANOVA). The 90% confidence intervals
for the ratio of the test and reference product for these parameters are calculated to
determine if they fall within the accepted bioequivalence range (typically 80-125%).[29]
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Caption: Workflow for an Absolute Bioavailability Study of Irbesartan.
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Caption: ADME Pathway of Irbesartan Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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